Spiro 3-[1-benzyl oxindyl]-2'-[3'-(3,4-dichlorophenyl)thiazolidin-4-one]

• IUPAC Name: 1'-benzyl-3-(3,4-dichlorophenyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C23H16Cl2N2O2S/c24-18-11-10-16(12-19(18)25)27-21(28)14-30-23(27)17-8-4-5-9-20(17)26(22(23)29)13-15-6-2-1-3-7-15/h1-12H,13-14H2
• InChI Key: SBYSUINCAZWOAK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2(S1)C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)C5=CC(=C(C=C5)Cl)Cl
• Molecular Formula: C23H16Cl2N2O2S
• Molecular Weight: 455.4 g/mol

Description

Spirocyclic oxindoles are a class of organic compounds that have been the subject of significant research in organic and medicinal chemistry. They are characterized by a spirocyclic structure, which includes an oxindole moiety (a type of heterocyclic compound) and another cyclic structure. These compounds are important in medicinal chemistry, as intermediates or final products in total synthesis, and as model compounds for the development of enantioselective catalytic methodologies.

Synthesis Analysis

The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. For instance, an Ag(I)/PPh3-catalyzed chelation-controlled cycloisomerization of tryptamine-ynamide was developed to access the spiro[indole-3,4’-piperidine] scaffold in a racemic and diastereoselective manner.

Molecular Structure Analysis

Spirocyclic oxindoles can have various ring sizes, from spiro-3- to 8-membered rings. The exact molecular structure would depend on the specific compound .

Chemical Reactions Analysis

Spirocyclic oxindoles can undergo various chemical reactions, depending on their specific structure and the conditions used. For example, a chelation-controlled cycloisomerization of tryptamine-ynamide was used to synthesize spiro[indole-3,4’-piperidine] derivatives.

Scientific Research Applications

Catalysis and Synthetic Chemistry

Spiro 3-[1-benzyl oxindyl]-2’-[3’-(3,4-dichlorophenyl)thiazolidin-4-one] has been employed as a chiral scaffold in catalytic reactions. . This synthetic strategy opens up possibilities for creating novel compounds with potential applications in drug discovery and materials science.

Medicinal Chemistry and Drug Development

The spirocyclic oxindole motif, including Spiro 3-[1-benzyl oxindyl]-2’-[3’-(3,4-dichlorophenyl)thiazolidin-4-one], has attracted attention in medicinal chemistry. Researchers explore its pharmacological properties, such as anti-inflammatory, antitumor, and antimicrobial effects. .

Future Directions

The development of new synthetic strategies to form spirocyclic oxindoles in a stereoselective manner is an ongoing area of research. This includes the development of new catalytic methodologies and the synthesis of new chemical entities.